1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-prop-2-ynoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H24N2O3.2ClH/c1-3-12-22-14-16(20)13-18-8-10-19(11-9-18)15-4-6-17(21-2)7-5-15;;/h1,4-7,16,20H,8-14H2,2H3;2*1H
• InChI Key: KVVYREDBMBYATJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(COCC#C)O.Cl.Cl
• Molecular Formula: C17H26Cl2N2O3
• Molecular Weight: 377.3 g/mol

Description

1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C17H26Cl2N2O3 and its molecular weight is 377.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel triazole derivatives, including compounds related to the given chemical structure, have been synthesized and evaluated for antimicrobial activities. Some derivatives showed good or moderate activities against test microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2010).

Antidepressant Potential

• Derivatives have been synthesized in an attempt to find new classes of antidepressant drugs with dual activity at 5-HT1A serotonin receptors and serotonin transporter, showing high nanomolar affinity for both activities. This suggests a promising direction for developing potent antidepressant agents with a new mechanism of action (Javier Díez Martínez et al., 2001).

Antiarrhythmic and Antihypertensive Effects

• A series of pyrrolidin-2-one and pyrrolidine derivatives with a 3-(4-arylpiperazin-1-yl)propyl moiety displayed strong antiarrhythmic and antihypertensive activities. The presence of a 1-phenylpiperazine moiety with methoxy- or chloro- substituent in the phenyl ring was crucial for these effects, indicating potential for developing new cardiovascular drugs (Barbara Malawska et al., 2002).

Synthesis and Pharmacological Evaluation

• Novel derivatives have been synthesized and evaluated for their pharmacological activities, including antidepressant and antianxiety effects in animal models. This work contributes to the discovery of new therapeutic agents with potential application in treating depression and anxiety disorders (J. Kumar et al., 2017).

Antitumor Activity

• Research into the synthesis of piperazine-based tertiary amino alcohols and their dihydrochlorides has explored their effects on tumor DNA methylation in vitro, offering insights into potential antitumor applications and the development of new anticancer drugs (N. Z. Hakobyan et al., 2020).